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Compound of Interest

Compound Name: 3,4-Dimethoxybenzoyl chloride

Cat. No.: B144117 Get Quote

Essential Safety and Handling Guide for 3,4-
Dimethoxybenzoyl Chloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3,4-Dimethoxybenzoyl chloride (Veratroyl chloride) in a

laboratory setting. It is intended for researchers, scientists, and professionals in drug

development to ensure safe and compliant use of this chemical.
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Property Value Reference

Synonym Veratroyl chloride

CAS Number 3535-37-3

Molecular Formula (CH₃O)₂C₆H₃COCl

Molecular Weight 200.62 g/mol

Appearance Light grey solid [1]

Melting Point 68 - 73 °C (154.4 - 163.4 °F) [1]

Hazard Class 8 (Corrosive)

Signal Word Danger

Hazard Statements
H314: Causes severe skin

burns and eye damage

Hazard Summary
3,4-Dimethoxybenzoyl chloride is a corrosive solid that reacts violently with water, liberating

toxic hydrogen chloride gas.[1][2] It is harmful if swallowed, inhaled, or in contact with skin.[2]

Due to its reactivity with moisture, it must be handled under inert, dry conditions.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory to prevent exposure. The following equipment must

be worn at all times when handling this compound.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields, or a full-face

shield.[3][4]

Protects against splashes and

corrosive dust that can cause

severe eye damage.[3]

Skin Protection

- Gloves: Thick nitrile or butyl

rubber gloves. - Clothing:

Flame-retardant and chemical-

resistant lab coat or apron. -

Footwear: Closed-toe shoes,

preferably chemical-resistant

boots.[3][5]

Provides a barrier against skin

contact, which can cause

severe burns.[3]

Respiratory Protection

A NIOSH-approved N95 dust

mask for handling the solid. If

aerosols are generated or in

case of poor ventilation, a full-

face respirator with appropriate

cartridges is required.[3][4]

Prevents inhalation of harmful

dust and vapors.[4]

Operational Plan: Step-by-Step Handling Protocol
All operations must be conducted in a certified chemical fume hood to ensure proper

ventilation.[2][3]

1. Preparation and Pre-Handling Check:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.
Gather all necessary equipment (glassware, spatulas, reagents) and ensure they are
completely dry.
Designate a specific area within the fume hood for the handling of 3,4-Dimethoxybenzoyl
chloride.
Have spill control materials (e.g., dry sand, sodium bicarbonate) and an appropriate fire
extinguisher (dry chemical or carbon dioxide) readily available.[1]

2. Handling the Compound:
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Work under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.
[1]
Carefully open the container. Avoid creating dust.[3]
Use a clean, dry spatula to transfer the desired amount of the solid.
Keep the container tightly closed when not in use.[1]
Avoid contact with incompatible materials such as strong oxidizing agents, strong bases, and
water.[1]

3. Post-Handling:

Thoroughly decontaminate any equipment that has come into contact with the chemical.
Wash hands and any exposed skin thoroughly with soap and water after handling.[1]
Clean the work area within the fume hood.

Emergency and First-Aid Procedures
In case of any exposure, immediate action is critical.

Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing

and wash the affected area with soap and plenty

of water for at least 15 minutes. Seek immediate

medical attention.[1]

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[1]

Disposal Plan
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Proper disposal is crucial to ensure laboratory and environmental safety. 3,4-
Dimethoxybenzoyl chloride must be treated as hazardous waste.[6]

1. Quenching Protocol (Neutralization):

Never dispose of active 3,4-Dimethoxybenzoyl chloride directly. It must first be "quenched"
(safely reacted to a less reactive form).[6]
This procedure must be performed in a chemical fume hood.[6]
Slowly and carefully add the 3,4-Dimethoxybenzoyl chloride to a stirred, cold (ice bath)
solution of isopropanol or another secondary alcohol. This will convert the reactive acyl
chloride to a less reactive ester.
After the reaction is complete, the resulting solution can be neutralized. Slowly add a
saturated aqueous solution of sodium bicarbonate to neutralize any remaining acidic
components.
Check the pH to ensure it is between 5.5 and 9.5 before proceeding.[7]

2. Waste Collection and Disposal:

The quenched and neutralized solution must be collected in a clearly labeled hazardous
waste container.[6]
Do not pour the quenched solution down the drain.[6]
Contaminated materials (e.g., gloves, paper towels, spatulas) should be collected in a
separate, clearly labeled solid hazardous waste container.
Arrange for pickup and disposal by your institution's Environmental Health & Safety (EH&S)
department.[1][6]

Workflow for Safe Handling and Disposal
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Workflow for 3,4-Dimethoxybenzoyl Chloride

Preparation
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Caption: Workflow for the safe handling and disposal of 3,4-Dimethoxybenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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